Cas no 92065-73-1 (3-Acetylthio-2-methyl propionic acid methyl ester)
92065-73-1 structure
Product Name:3-Acetylthio-2-methyl propionic acid methyl ester
CAS No:92065-73-1
MF:C7H12O3S
MW:176.233381271362
CID:997888
PubChem ID:10910100
Update Time:2025-04-20
3-Acetylthio-2-methyl propionic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Acetylthio-2-methyl propionic acid methyl ester
- DL-MATI
- DTXSID901276269
- methyl (r,s)-beta-acetylmercaptoisobutyrate
- 97101-46-7
- NS00009401
- ACMC-209qci
- CHEBI:137432
- DTXSID70448011
- methyl 3-(acetylthio)-2-methylpropanoate
- methyl 3-(acetylsulfanyl)-2-methylpropionate
- methyl 3-(acetylthio)isobutyrate
- methyl 3-(acetylthio)-2-methylpropionate
- 3-(Acetylthio)-2-methylpropionic acid methyl ester
- EC 411-040-7
- 92065-73-1
- methyl 3-(acetylsulfanyl)-2-methylpropanoate
- methyl 3-acetylsulfanyl-2-methylpropanoate
- methyl beta-(acetylthio)isobutyrate
- SCHEMBL6229414
- ODXYWRPJDYJIPT-UHFFFAOYSA-N
-
- Inchi: 1S/C7H12O3S/c1-5(7(9)10-3)4-11-6(2)8/h5H,4H2,1-3H3
- InChI Key: ODXYWRPJDYJIPT-UHFFFAOYSA-N
- SMILES: S(C(C)=O)CC(C(=O)OC)C
Computed Properties
- Exact Mass: 176.05071541g/mol
- Monoisotopic Mass: 176.05071541g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 68.7Ų
3-Acetylthio-2-methyl propionic acid methyl ester Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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